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Microencapsulated n-octacosane demonstrates excellent thermal reliability, maintaining its energy storage

properties even after thousands of cycles. The data below compares its performance before and after 5000

thermal cycles.

Property
Before 5000
Cycles

After 5000 Cycles Change

Melting Temperature 50.6 °C Remained nearly

constant

Minimal change [1]

Freezing Temperature 53.2 °C Remained nearly

constant

Minimal change [1]

Latent Heat of Melting 86.4 J/g 79.9 J/g Decrease of ~7.5% [2]

Latent Heat of
Freezing

88.5 J/g 81.7 J/g Decrease of ~7.7% [2]

Chemical Structure Stable No significant changes Good chemical stability
[1]
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The minor decrease in latent heat indicates good performance retention, crucial for long-term applications in

solar thermal systems and temperature-regulating textiles [1] [2].

Experimental Protocol for Thermal Cycling

The methodology used to generate this reliability data involves an accelerated thermal cycling test to

simulate long-term use [3].

Objective: To determine the changes in a PCM's melting point, latent heat, and chemical structure

after repeated melting and freezing cycles.
Procedure:

A small sample (e.g., 1 gram) of the microencapsulated PCM is placed in a temperature-
controlled chamber.

The sample is heated above its melting point and then cooled below its freezing point.
This heating and cooling process is repeated for a set number of cycles (e.g., 1000, 3000,

5000).
Characterization Post-Cycling: After cycling, samples are analyzed using:

Differential Scanning Calorimetry (DSC): Measures changes in melting/freezing points and
latent heat.

Thermogravimetric Analysis (TGA): Assesses thermal stability and decomposition
temperatures.

Fourier Transform Infrared (FTIR) Spectroscopy: Checks for changes in chemical structure.
Scanning Electron Microscopy (SEM): Examines the surface morphology and physical

integrity of the microcapsules [1] [3].

The diagram below illustrates this experimental workflow.
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Comparison with Other Phase Change Materials
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The table below compares microencapsulated n-octacosane with other microencapsulated paraffin waxes to

give context to its performance [4] [3] [5].

PCM Material &
Encapsulation

Latent Heat
(Melting)

Cycling
Performance

Key
Characteristics

| n-Octacosane / PMMA (This Study) | 86.4 J/g (microcapsule) | Stable after 5000 cycles | Excellent thermal

reliability, spherical capsules [1]. | | Paraffin Wax / Polyaniline (PAn shell) | Varies with core ratio | Stable

after 1000 cycles | Simple preparation method, good stability [3]. | | Paraffin / Melamine-Formaldehyde

with Graphene | -- | -- | Enhanced thermal conductivity & stability [5]. | | n-Octadecane / Silica

(Nanocapsules) | High (core material ~210 J/g) | -- | Good for cement-based materials, high compatibility [4].

|

The PMMA shell is crucial for n-octacosane's performance, providing excellent protection against leakage

and environmental influences [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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